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Cat. No.: B1594509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropyl terephthalate (DIPT) is a non-phthalate plasticizer, an ester of terephthalic acid

and isopropanol.[1] It is utilized to enhance the flexibility and durability of polymers.[1] As a

substitute for traditional ortho-phthalate plasticizers, which have raised health concerns,

terephthalates like DIPT are gaining attention in various industries, including the manufacturing

of consumer products. These application notes provide a summary of the available technical

information, experimental protocols, and safety considerations for DIPT to support research

and development activities.

Physicochemical Properties of Diisopropyl
Terephthalate
A compilation of the physical and chemical properties of Diisopropyl terephthalate is

presented in Table 1. This data is essential for formulation development, processing, and

analytical method development.
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Property Value Source

Chemical Name Diisopropyl terephthalate [1]

Synonyms
dipropan-2-yl benzene-1,4-

dicarboxylate
[1]

CAS Number 6422-84-0 [1]

Molecular Formula C₁₄H₁₈O₄ [1]

Molecular Weight 250.29 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Density 1.05-1.11 g/mL [1]

Boiling Point 275.3°C at 760 mmHg [2]

Melting Point 54-55 °C [2]

Flash Point 142.6°C [2]

Solubility

Insoluble in water; soluble in

organic solvents like methanol

and ethanol.[1]

Applications in Consumer Products
Diisopropyl terephthalate is primarily used as a plasticizer to increase the flexibility and

durability of plastic materials.[1] Its low volatility and high thermal stability make it a candidate

for applications requiring performance at elevated temperatures.[1][2] Potential applications in

consumer products, analogous to other terephthalate plasticizers, could include:

Polyvinyl Chloride (PVC) articles: To impart flexibility to otherwise rigid PVC.

Coatings and Adhesives: Where it can act as a solvent.[1]

Polymer Production: As an intermediate in the synthesis of other polyesters.[1]

Experimental Protocols
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Detailed experimental data on the performance of DIPT as a plasticizer in specific consumer

products is not extensively available in the public domain. However, standard methodologies

for evaluating plasticizer performance can be applied.

Protocol 1: Evaluation of Plasticizer Efficiency in PVC
This protocol is adapted from the standard test method ASTM D2284 for evaluating the

efficiency of plasticizers in flexible PVC.[3]

Objective: To determine the effect of DIPT on the mechanical properties of PVC.

Materials:

PVC resin

Diisopropyl terephthalate (DIPT)

Thermal stabilizer (e.g., a mixed metal stabilizer)

Lubricant

Two-roll mill

Hydraulic press

Universal Testing Machine (UTM)

Durometer (Shore A)

Procedure:

Compounding: Prepare PVC formulations with varying concentrations of DIPT (e.g., 30, 40,

50 parts per hundred of resin, phr). A control formulation without plasticizer and one with a

standard plasticizer (e.g., DOTP) should also be prepared.

Milling: Blend the components on a two-roll mill at a temperature suitable for PVC

compounding (typically 160-170°C) until a homogeneous sheet is formed.
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Molding: Press the milled sheets into plaques of a specified thickness using a hydraulic

press at a defined temperature and pressure.

Conditioning: Condition the molded plaques at standard laboratory conditions (23 ± 2°C and

50 ± 5% relative humidity) for at least 24 hours.

Mechanical Testing:

Hardness: Measure the Shore A hardness of the conditioned plaques using a durometer.

Tensile Properties: Cut dumbbell-shaped specimens from the plaques and determine the

tensile strength, elongation at break, and 100% modulus using a UTM according to ASTM

D638.

Data Analysis: Compare the hardness, tensile strength, and elongation at break of the DIPT-

plasticized PVC with the control and the standard plasticizer formulations. A lower hardness

and higher elongation typically indicate greater plasticizer efficiency.

Protocol 2: Determination of Plasticizer Migration
This protocol outlines a general procedure for assessing the migration of DIPT from a polymer

matrix into a simulant, which is crucial for food-contact and medical applications.

Objective: To quantify the amount of DIPT that leaches from a plastic material.

Materials:

DIPT-plasticized polymer sheets

Food simulants (e.g., distilled water, 10% ethanol, 50% ethanol, olive oil)

Incubator or oven

Glass migration cells

Analytical balance
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Gas Chromatograph-Mass Spectrometer (GC-MS) or High-Performance Liquid

Chromatograph (HPLC)

Procedure:

Sample Preparation: Cut the plasticized polymer sheets into specimens of known surface

area.

Migration Test: Place the specimens in glass migration cells and add a known volume of the

selected food simulant. The ratio of the surface area to the volume of the simulant should be

standardized (e.g., 6 dm²/L).

Incubation: Seal the migration cells and incubate them under conditions that simulate the

intended use of the product (e.g., 10 days at 40°C for long-term storage at room

temperature).

Sample Collection: After the incubation period, remove the polymer specimens and collect

the simulant for analysis.

Analytical Quantification:

Extract the DIPT from the simulant using an appropriate solvent (e.g., hexane for aqueous

simulants, acetonitrile for oily simulants).

Analyze the extract using a validated GC-MS or HPLC method to determine the

concentration of DIPT.

Data Analysis: Calculate the specific migration of DIPT in milligrams per kilogram of food

simulant (mg/kg) or milligrams per square decimeter of surface area (mg/dm²).

Protocol 3: Analytical Determination of Diisopropyl
Terephthalate
A. Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify DIPT in a sample matrix.
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Instrumentation:

Gas Chromatograph with a Mass Selective Detector (GC-MSD)

Capillary column suitable for semi-volatile compounds (e.g., DB-5ms)

GC-MS Conditions (Example):

Injector Temperature: 280°C

Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.

Carrier Gas: Helium at a constant flow rate.

Ionization Mode: Electron Impact (EI) at 70 eV.

MSD Transfer Line Temperature: 280°C

Scan Range: m/z 40-400

B. High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify DIPT in a sample matrix.

Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column

HPLC Conditions (Example):

Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 240 nm
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Signaling Pathways and Toxicological
Considerations
The toxicological profile of Diisopropyl terephthalate is not as extensively studied as that of

some ortho-phthalates or even other terephthalates like DOTP. For researchers and drug

development professionals, understanding the potential for interaction with biological pathways

is critical.

Endocrine Disruption: Some plasticizers, particularly certain ortho-phthalates, are known to be

endocrine-disrupting chemicals (EDCs) that can interfere with the endocrine system by

interacting with nuclear receptors such as estrogen receptors (ERs) and androgen receptors

(ARs).[4][5] Non-phthalate plasticizers are generally considered to have a more favorable

toxicological profile in this regard. However, recent reviews suggest that some non-phthalate

plasticizers may also exhibit endocrine-disrupting effects mediated by nuclear receptors.[6]

There is a lack of specific data on the interaction of DIPT with these receptors.

Metabolism and Biodegradation: The metabolic fate of DIPT in humans has not been well-

characterized. Generally, terephthalate esters are expected to be hydrolyzed to terephthalic

acid and the corresponding alcohol (isopropanol in this case).[1] The biodegradation of

terephthalate esters in the environment typically involves the initial hydrolysis of the ester

bonds to form terephthalic acid (TPA).[1][7] TPA can then be further metabolized by

microorganisms through protocatechuic acid (PCA) and subsequently enter the tricarboxylic

acid (TCA) cycle.[1][7]

General Toxicity: Safety Data Sheets for Diisopropyl terephthalate indicate that it is not

classified as a hazardous substance.[1] However, as with any chemical, appropriate handling

and safety precautions should be observed in a laboratory setting.
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Workflow for evaluating DIPT as a plasticizer in PVC.
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Proposed biodegradation pathway for terephthalate esters.
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Generalized signaling pathway for nuclear receptor-mediated endocrine disruption.

Disclaimer: The involvement of Diisopropyl terephthalate in this specific pathway has not

been definitively established and is presented here for illustrative purposes of a common

mechanism of action for some plasticizers.

Conclusion
Diisopropyl terephthalate presents a potential alternative to ortho-phthalate plasticizers.

However, there is a notable lack of comprehensive, publicly available data regarding its

performance in specific consumer product applications and its detailed toxicological profile. The

experimental protocols provided here offer a framework for the systematic evaluation of DIPT.

Further research is warranted to fully characterize its efficacy, migration behavior, and potential

biological effects to ensure its safe use in consumer products. For drug development

professionals, it is crucial to consider the potential for leaching of any plasticizer from container

closure systems and to conduct appropriate extractable and leachable studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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